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Compound of Interest

Compound Name: 2-Bromo-5-nitropyridine

Cat. No.: B018158 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of 2-Bromo-5-nitropyridine
in various organic solvents, a critical parameter for researchers, scientists, and professionals in

drug development. Understanding the solubility of this compound is paramount for its effective

use in synthesis, purification, and formulation.

Quantitative Solubility Data
Precise, quantitative solubility data for 2-Bromo-5-nitropyridine in a wide range of organic

solvents remains a notable gap in publicly available scientific literature. However, through a

comprehensive review of product specifications and safety data sheets, the following

information has been compiled. The data is presented to facilitate comparison and aid in

solvent selection for various laboratory and manufacturing processes.
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Solvent
Chemical
Formula

Molar
Mass (
g/mol )

Boiling
Point (°C)

Solubility
Temperat
ure (°C)

Method

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 189 100 mg/mL
Not

Specified

Not

Specified

Methanol CH₃OH 32.04 64.7
Soluble

(Hot)

Not

Specified
Qualitative

Chloroform CHCl₃ 119.38 61.2 Soluble
Not

Specified
Qualitative

Ethanol C₂H₅OH 46.07 78.37 Soluble
Not

Specified
Qualitative

Acetonitrile C₂H₃N 41.05 81.6 Soluble
Not

Specified
Qualitative

Water H₂O 18.02 100 Insoluble
Not

Specified
Qualitative

Note: The term "Soluble" indicates that the source material qualitatively describes 2-Bromo-5-
nitropyridine as being soluble in the respective solvent without providing specific quantitative

values. The solubility in hot methanol suggests a temperature-dependent solubility profile.

Experimental Protocols for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of 2-Bromo-5-
nitropyridine was not found in the reviewed literature, established methodologies for

determining the solubility of solid organic compounds in organic solvents are widely applicable.

The most common and reliable of these is the shake-flask method, followed by a quantitative

analysis of the saturated solution.

Key Experimental Method: Shake-Flask Method
The shake-flask method is a well-established technique for determining the equilibrium

solubility of a compound in a given solvent.
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Methodology:

Preparation of a Saturated Solution: An excess amount of solid 2-Bromo-5-nitropyridine is

added to a known volume of the selected organic solvent in a sealed container (e.g., a

screw-cap vial or flask). The presence of undissolved solid is crucial to ensure that the

solution is saturated.

Equilibration: The container is agitated at a constant, controlled temperature for a sufficient

period (typically 24-72 hours) to allow the system to reach equilibrium. An orbital shaker or a

magnetic stirrer can be used for this purpose.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution. This can be achieved by allowing the solid to settle and then carefully decanting the

supernatant, or more effectively by centrifugation or filtration. Filtration should be performed

using a filter medium that does not interact with the solute or solvent (e.g., a PTFE syringe

filter).

Quantitative Analysis: The concentration of 2-Bromo-5-nitropyridine in the clear, saturated

filtrate is then determined using a suitable analytical technique.

Analytical Techniques for Quantification:

Gravimetric Analysis: A known volume of the saturated solution is carefully evaporated to

dryness, and the mass of the remaining solid 2-Bromo-5-nitropyridine is measured. This

method is straightforward but requires a relatively high solubility and a non-volatile solute.

High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive and specific

method for determining the concentration of a compound in a solution. A calibration curve is

first generated using standard solutions of 2-Bromo-5-nitropyridine of known

concentrations. The saturated solution is then diluted to fall within the linear range of the

calibration curve and analyzed by HPLC. A reverse-phase HPLC method with UV detection

would be suitable for 2-Bromo-5-nitropyridine.[1]

UV-Vis Spectroscopy: Similar to HPLC, this method relies on creating a calibration curve by

measuring the absorbance of standard solutions at a specific wavelength. The concentration

of the diluted saturated solution is then determined by its absorbance.
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Visualization of Experimental Workflow
To further clarify the process of solubility determination, the following diagrams illustrate the key

steps and logical relationships involved.

Preparation Equilibration Phase Separation Analysis

Add excess 2-Bromo-5-nitropyridine to solvent

Seal container Agitate at constant temperature (24-72h) Allow solid to settle Centrifuge or Filter Collect clear supernatant/filtrate Quantify concentration (HPLC, Gravimetric, etc.)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.
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Start: Need to dissolve
2-Bromo-5-nitropyridine

Qualitative Data Available?

Quantitative Data Available?
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(e.g., DMSO)

Yes

Avoid Water (Insoluble)

No (Assume Insoluble)

Use DMSO for high concentration
(100 mg/mL)

Yes (for DMSO)

Perform experimental determination
for other solvents

No (for other solvents)

Select Other Polar Solvents
(Methanol, Ethanol, Acetonitrile, Chloroform)

Solvent Selected

Click to download full resolution via product page

Caption: Solvent Selection Logic Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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